3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 2-(2-methylphenyl)sulfanyl-3-nitropyridine
• InChI: InChI=1S/C12H10N2O2S/c1-9-5-2-3-7-11(9)17-12-10(14(15)16)6-4-8-13-12/h2-8H,1H3
• InChI Key: AVJSWBJIWDJSBV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1SC2=C(C=CC=N2)[N+](=O)[O-]
• solubility: 5.1 [ug/mL]

Description

3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine is a chemical compound that belongs to the class of nitroaromatic compounds. It is a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β), which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. The compound has gained significant attention in recent years due to its potential application in scientific research.

Mechanism of Action

The mechanism of action of 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine involves the inhibition of the enzyme GSK-3β. The compound binds to the ATP-binding site of the enzyme, preventing its activity. GSK-3β plays a crucial role in the regulation of various signaling pathways, and its inhibition by 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine can result in the activation of these pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine are primarily related to the inhibition of GSK-3β. The compound has been shown to promote cell proliferation and differentiation in various cell types, including neural stem cells, mesenchymal stem cells, and cancer cells. Additionally, it has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine in lab experiments is its potent inhibition of GSK-3β. This allows for the precise modulation of various signaling pathways, making it a valuable tool for studying the role of GSK-3β in various cellular processes. However, one of the limitations of using the compound is its potential toxicity. The compound has been shown to induce oxidative stress and DNA damage in some cell types, highlighting the need for caution when using it in lab experiments.

Future Directions

There are several future directions for the research on 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine. One potential avenue is the development of more potent and selective inhibitors of GSK-3β. Additionally, the compound's potential application in cancer therapy warrants further investigation, especially in combination with other chemotherapeutic agents. Finally, the compound's potential neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully explore the compound's potential in these areas.
Conclusion:
In conclusion, 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine is a potent inhibitor of GSK-3β with potential applications in scientific research, particularly in the fields of cell proliferation, differentiation, and apoptosis. While the compound has shown promising results, caution should be exercised when using it in lab experiments due to its potential toxicity. Further research is needed to fully explore the compound's potential in various areas, including cancer therapy and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine involves the reaction of 2-methylthiophenol with 3-chloro-2-nitropyridine in the presence of a base such as potassium carbonate. The reaction proceeds via a substitution reaction, where the chlorine atom in the 3-chloro-2-nitropyridine is replaced by the thiol group of 2-methylthiophenol, resulting in the formation of the desired product.

Scientific Research Applications

3-Nitro-2-[(2-methylphenyl)sulfanyl]pyridine has been extensively studied for its potential application in scientific research. It has been shown to inhibit the activity of GSK-3β, which is involved in various signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the Notch pathway. As a result, the compound has been used to study the role of GSK-3β in various cellular processes, including cell proliferation, differentiation, and apoptosis.